Methyl 2-methyl-6-oxo-4-(3-phenoxyphenyl)-1,4,5,6-tetrahydropyridine-3-carboxylate

• IUPAC Name: methyl 6-methyl-2-oxo-4-(3-phenoxyphenyl)-3,4-dihydro-1H-pyridine-5-carboxylate
• InChI: InChI=1S/C20H19NO4/c1-13-19(20(23)24-2)17(12-18(22)21-13)14-7-6-10-16(11-14)25-15-8-4-3-5-9-15/h3-11,17H,12H2,1-2H3,(H,21,22)
• InChI Key: DUKQYZVRYCTETQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(CC(=O)N1)C2=CC(=CC=C2)OC3=CC=CC=C3)C(=O)OC
• Molecular Formula: C20H19NO4
• Molecular Weight: 337.4 g/mol

Description

Methyl 2-methyl-6-oxo-4-(3-phenoxyphenyl)-1,4,5,6-tetrahydropyridine-3-carboxylate is a complex organic compound with a molecular formula of C20H20N2O4 and a molecular weight of 352.393 g/mol1

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multiple steps, starting with the formation of the pyridine ring. One common method is the cyclization of an appropriate precursor, such as a diketone, in the presence of a catalyst. The reaction conditions often require high temperatures and specific solvents to ensure the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow reactors or batch processes. The choice of method depends on factors such as cost, scalability, and environmental impact. Catalysts and reagents are carefully selected to optimize yield and purity.

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

• Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles, such as amines or alcohols.

Major Products Formed:

• Oxidation: The compound can be oxidized to form carboxylic acids or ketones.

• Reduction: Reduction reactions can yield alcohols or amines.

• Substitution: Substitution reactions can lead to the formation of derivatives with different functional groups.

Scientific Research Applications

This compound has several applications in scientific research, including:

• Chemistry: It can be used as a building block in the synthesis of more complex molecules.

• Biology: It may serve as a ligand in biological studies to understand protein interactions.

• Industry: It can be used in the production of materials with specific properties, such as polymers or coatings.

Mechanism of Action

This compound is unique due to its specific structure and functional groups. Similar compounds include other tetrahydropyridines and related heterocyclic compounds. These compounds may have different substituents or functional groups, leading to variations in their chemical properties and applications.

Comparison with Similar Compounds

• 2-Methyl-N-(4-methyl-2-pyridinyl)-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• 2-Methyl-N-(5-methyl-2-pyridinyl)-5-oxo-4-(3-phenoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide